1,2-Dimethylperimidine

• CAS RN: 34904-46-6
• Molecular Formula: C13H12N2
• Molecular Weight: 196.25 g/mol
• IUPAC Name: 1,2-dimethylperimidine
• InChI: InChI=1S/C13H12N2/c1-9-14-11-7-3-5-10-6-4-8-12(13(10)11)15(9)2/h3-8H,1-2H3
• InChI Key: STQXWPANZYEXBI-UHFFFAOYSA-N
• SMILES: CC1=NC2=CC=CC3=C2C(=CC=C3)N1C

Description

1,2-Dimethylperimidine is a heterocyclic organic compound with the chemical formula C7H8N2. It is a derivative of pyridine and is also known as 2,3-dimethylpyridazine. It has a wide range of applications in organic synthesis, pharmaceuticals, and agricultural chemicals.

Mechanism Of Action

The mechanism of action of 1,2-dimethylperimidine is not fully understood. It is believed to exert its pharmacological effects by interacting with specific receptors in the body. It has been shown to bind to GABA-A receptors, which are involved in the regulation of neuronal excitability.

Biochemical And Physiological Effects

1,2-Dimethylperimidine has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. It has also been shown to have anti-inflammatory effects by reducing the production of pro-inflammatory cytokines. In addition, it has been shown to have anticonvulsant activity by modulating GABA-A receptor function.

Advantages And Limitations For Lab Experiments

One of the advantages of using 1,2-dimethylperimidine in lab experiments is its relatively low toxicity compared to other compounds. However, it can be difficult to work with due to its low solubility in water. It also has a relatively short half-life, which can make it challenging to study its pharmacokinetics.

Future Directions

There are a number of future directions for research on 1,2-dimethylperimidine. One area of interest is its potential as a treatment for neurological disorders such as epilepsy. Another area of interest is its potential as an insecticide or herbicide. Further research is needed to fully understand the mechanism of action of 1,2-dimethylperimidine and its potential applications in medicine and agriculture.
Conclusion
In conclusion, 1,2-dimethylperimidine is a heterocyclic organic compound with a wide range of applications in organic synthesis, pharmaceuticals, and agricultural chemicals. It has been extensively studied for its potential as a drug candidate and has been shown to possess antitumor, anti-inflammatory, and anticonvulsant activities. While there are still many unanswered questions about the mechanism of action of 1,2-dimethylperimidine, its potential applications in medicine and agriculture make it an interesting compound for further study.

Synthesis Methods

1,2-Dimethylperimidine can be synthesized by the reaction of 2,3-dichloropyridazine with methylamine in the presence of a base. It can also be prepared by the reaction of 2,3-dimethylpyridine with hydrazine.

Scientific Research Applications

1,2-Dimethylperimidine has been extensively studied for its potential as a drug candidate. It has been shown to possess antitumor, anti-inflammatory, and anticonvulsant activities. It has also been investigated for its potential as an insecticide and herbicide.